Cas no 23274-21-7 (5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide)
5-Amino-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)-imidazole-4-carboxamide is a key intermediate in nucleoside synthesis, particularly for the preparation of purine analogs. Its acetyl-protected ribofuranosyl moiety enhances stability during chemical transformations, making it suitable for controlled derivatization. The compound’s carboxamide and amino functionalities offer versatile reactivity for further modifications, enabling the synthesis of biologically active nucleosides. Its high purity and well-defined structure ensure reproducibility in research applications, such as medicinal chemistry and oligonucleotide development. The tri-O-acetyl protection scheme simplifies handling and storage while maintaining compatibility with standard synthetic protocols. This intermediate is particularly valuable in the study of nucleoside-based therapeutics and enzymatic pathways.
23274-21-7 structure
Product Name:5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide
CAS No:23274-21-7
MF:C15H20N4O8
MW:384.341303825378
CID:279537
PubChem ID:15592037
Update Time:2025-06-07
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxamide,5-amino-1-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
- [3,4-diacetyloxy-5-(5-amino-4-carbamoylimidazol-1-yl)oxolan-2-yl]methyl acetate
- 5-AMino-1-(2',3',5'-tri-O-acetyl-β-D-ribofuranosyl)-iMidazole-4-carboxaMide
- 5-AMINO-1-(2’,3’,5’-TRI-O-ACETYL-B-D-RIBOFURANOSYL)-IMIDAZOLE-4-CARBOXAMIDE
- 5-Amino-1-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)-imidazole-4-carboxamide
- 5-Amino-1-(2-O,3-O,5-O-triacetyl-β-D-ribofuranosyl)-1H-imidazole-4-carboxamide
- 2',3',5'-tri-O-acetyl-AICA riboside
- 5-amino-1-(2,3,5-tri-o-acetylpentofuranosyl)-1h-imidazole-4-carboxamide
- AC1L6HB4
- AC1Q5G12
- AGN-PC-00PT6F
- AICAR-Tri-O-Acetate
- AR-1G6981
- CTK8F7621
- NSC157736
- SCHEMBL4785887
- 5-amino-1-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)imidazole-4-carboxamide
- 5-Amino-1-(2',3',5'-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide
- 1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-
- 5-Amino-1-(2 inverted exclamation mark ,3 inverted exclamation mark ,5 inverted exclamation mark -tri-O-acetyl-
- A-D-ribofuranosyl)-imidazole-4-carboxamide
- 23274-21-7
- ZGVQACKXOOWCLS-SDBHATRESA-N
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(5-amino-4-carbamoylimidazol-1-yl)oxolan-2-yl]methyl acetate
- 5-Amino-1-(2',3',5'-tri-O-acetyl-?-D-ribofuranosyl)-imidazole-4-carboxamide
- [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(5-AMINO-4-CARBAMOYLIMIDAZOL-1-YL)OXOLAN-2-YL]METHYL ACETATE
- 5-Amino-1-beta-D-ribofuranosyl-imidazole-4-carboxamide 2',3',5'-Triacetate;AICAR-Tri-O-Acetate; NSC 157736
- 5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide
-
- Inchi: 1S/C15H20N4O8/c1-6(20)24-4-9-11(25-7(2)21)12(26-8(3)22)15(27-9)19-5-18-10(13(19)16)14(17)23/h5,9,11-12,15H,4,16H2,1-3H3,(H2,17,23)/t9-,11-,12-,15-/m1/s1
- InChI Key: ZGVQACKXOOWCLS-SDBHATRESA-N
- SMILES: O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C=NC(C(N)=O)=C1N)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 384.1282
- Monoisotopic Mass: 384.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 175A^2
- XLogP3: -1
Experimental Properties
- Density: 1.61
- Melting Point: N/A
- Boiling Point: 618.4°Cat760mmHg
- Flash Point: 327.8°C
- Refractive Index: 1.638
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 175.06
- LogP: 0.16960
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide Security Information
- Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A630670-1mg |
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide |
23274-21-7 | 1mg |
$ 58.00 | 2023-04-19 | ||
| TRC | A630670-2mg |
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide |
23274-21-7 | 2mg |
$ 81.00 | 2023-04-19 | ||
| TRC | A630670-5mg |
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide |
23274-21-7 | 5mg |
$ 115.00 | 2023-04-19 | ||
| TRC | A630670-10mg |
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide |
23274-21-7 | 10mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A630670-100mg |
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide |
23274-21-7 | 100mg |
$ 1068.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217591-10 mg |
AICAR-Tri-O-Acetate, |
23274-21-7 | 10mg |
¥2,256.00 | 2023-07-11 | ||
| 1PlusChem | 1P002N7S-1mg |
1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)- |
23274-21-7 | 1mg |
$476.00 | 2025-02-19 | ||
| 1PlusChem | 1P002N7S-10mg |
1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)- |
23274-21-7 | 10mg |
$758.00 | 2025-02-19 | ||
| 1PlusChem | 1P002N7S-5mg |
1H-Imidazole-4-carboxamide, 5-amino-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)- |
23274-21-7 | 5mg |
$642.00 | 2025-02-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217591-10mg |
AICAR-Tri-O-Acetate, |
23274-21-7 | 10mg |
¥2256.00 | 2023-09-05 |
5-Amino-1-(2’,3’,5’-tri-O-acetyl-b-D-ribofuranosyl)-imidazole-4-carboxamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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